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Compound of Interest

Compound Name:
2-Tert-butylpyrimidine-5-carboxylic

acid

Cat. No.: B178132 Get Quote

An In-depth Technical Guide to the Stability and Storage of 2-Tert-butylpyrimidine-5-
carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage

conditions for 2-Tert-butylpyrimidine-5-carboxylic acid (CAS No: 126230-73-7). Due to the

limited availability of specific public stability data for this compound, this document combines

information from suppliers, safety data sheets of related compounds, and general chemical

principles to offer the best practice recommendations for its handling and storage.

Chemical Properties
A summary of the key physical and chemical properties of 2-Tert-butylpyrimidine-5-
carboxylic acid is presented in the table below.
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Property Value

CAS Number 126230-73-7

Molecular Formula C₉H₁₂N₂O₂

Molecular Weight 180.20 g/mol

Appearance White to off-white solid/powder

Melting Point 170-171 °C[1]

Purity Typically ≥95% - ≥97% (NMR)

IUPAC Name 2-(tert-butyl)pyrimidine-5-carboxylic acid

Stability Profile
Detailed quantitative stability studies for 2-Tert-butylpyrimidine-5-carboxylic acid are not

extensively available in the public domain. However, based on the information for structurally

related pyrimidine carboxylic acids and supplier recommendations, a general stability profile

can be inferred.

Pyrimidine-2-carboxylic acid is reported to be chemically stable under standard ambient

conditions (room temperature) and is sensitive to moisture. Pyrimidine-4-carboxylic acid is also

noted for its stability under a range of conditions, which allows for straightforward handling.

Key factors that may influence the stability of 2-Tert-butylpyrimidine-5-carboxylic acid
include:

Moisture: Like many carboxylic acids and heterocyclic compounds, it is likely susceptible to

degradation in the presence of moisture.

Strong Oxidizing Agents: Contact with strong oxidizing agents should be avoided.

Light: While no specific data is available, prolonged exposure to light should be minimized as

a general precaution for organic compounds.

Recommended Storage and Handling
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Based on supplier data and safety information for related compounds, the following storage

and handling conditions are recommended to ensure the long-term stability and integrity of 2-
Tert-butylpyrimidine-5-carboxylic acid.

Condition Recommendation

Temperature

Store at room temperature.[1] For long-term

storage, consider refrigeration at 0-8°C, as

recommended for some similar pyrimidine

derivatives.

Atmosphere

Store under a dry, inert atmosphere (e.g.,

nitrogen or argon) to minimize contact with

moisture and air.

Container
Keep in a tightly sealed, opaque container to

protect from moisture and light.

Handling

Handle in a well-ventilated area. Avoid breathing

dust. Wear appropriate personal protective

equipment (PPE), including gloves and safety

glasses. Wash hands thoroughly after handling.

Experimental Protocols
While specific experimental protocols for the stability testing of 2-Tert-butylpyrimidine-5-
carboxylic acid are not available, a general workflow for assessing the stability of a chemical

compound is outlined below. This can be adapted for specific research needs.
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General Workflow for Chemical Stability Assessment

1. Initial Characterization

2. Stress Conditions

3. Analysis

4. Data Interpretation

Obtain Initial Sample of
2-Tert-butylpyrimidine-5-carboxylic acid

Characterize Initial Sample
(e.g., HPLC, NMR, MS for purity and identity)

Expose aliquots to various conditions:
- Elevated Temperature

- High Humidity
- UV/Visible Light

- Different pH solutions

Subject to Stress

Analyze samples at
pre-defined time points

Time-point Sampling

Quantify parent compound
and identify degradation products

(e.g., HPLC, LC-MS)

Determine degradation rate
and pathways

Compile Data

Establish recommended
storage conditions and shelf-life

Click to download full resolution via product page

Caption: General Workflow for Chemical Stability Assessment.
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Logical Relationship of Storage and Handling
The following diagram illustrates the logical flow for ensuring the stability of 2-Tert-
butylpyrimidine-5-carboxylic acid from receipt to use.
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Recommended Storage and Handling Logic

Receipt of
2-Tert-butylpyrimidine-5-carboxylic acid

Visually inspect container
for damage or broken seal

Store in a tightly sealed,
opaque container

Seal Intact

Store at Room Temperature
(Consider 0-8°C for long-term)

Store under a dry,
inert atmosphere

Sample required for experiment

Equilibrate container to
room temperature before opening

Handle in a well-ventilated area
with appropriate PPE

Reseal container tightly
under inert atmosphere

Return to Storage

Click to download full resolution via product page

Caption: Recommended Storage and Handling Logic.
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Safety Information
According to the Safety Data Sheet (SDS) for 2-Tert-butylpyrimidine-5-carboxylic acid, the

following hazard and precautionary statements should be noted:

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

Always consult the most current SDS from your supplier for complete safety information.

Conclusion
While specific, in-depth stability data for 2-Tert-butylpyrimidine-5-carboxylic acid is limited,

by following the storage and handling guidelines outlined in this document, researchers,

scientists, and drug development professionals can minimize the risk of degradation and

ensure the compound's integrity for their work. Adherence to recommended temperature,

moisture, and atmospheric conditions is paramount for the long-term stability of this chemical. It
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is strongly advised to perform in-house stability assessments for long-term research projects or

when the compound is a critical component of a formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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